5-(3,5-dimethoxyphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(3,5-dimethoxyphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H13N3O5/c1-22-13-7-11(8-14(9-13)23-2)16-17-15(18-24-16)10-3-5-12(6-4-10)19(20)21/h3-9H,1-2H3
• InChI Key: FAVPFPUAJLCNPY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=NC(=NO2)C3=CC=C(C=C3)[N+](=O)[O-])OC
• Molecular Formula: C16H13N3O5
• Molecular Weight: 327.29 g/mol

Description

5-(3,5-dimethoxyphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole, also known as DMNP-oxadiazole, is a heterocyclic compound that has gained significant attention in scientific research due to its unique chemical structure and potential applications in various fields.

Scientific Research Applications

Antimicrobial and Anti-Proliferative Activities

1,3,4-Oxadiazole derivatives, including compounds related to 5-(3,5-dimethoxyphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole, have been synthesized and evaluated for their antimicrobial and anti-proliferative activities. These compounds exhibited significant in vitro inhibitory activity against pathogenic bacteria and fungi. Notably, certain derivatives displayed potent activity against Gram-positive bacteria and demonstrated broad-spectrum antibacterial activities. Additionally, these compounds showed promising anti-proliferative activity against various human cancer cell lines, highlighting their potential in cancer research (Al-Wahaibi et al., 2021).

Corrosion Inhibition

Oxadiazole derivatives have been studied for their corrosion inhibition effects on mild steel in hydrochloric acid medium. The study indicated that certain oxadiazole compounds can significantly inhibit the corrosion of mild steel, suggesting their application in protecting metals from corrosion. This function is attributed to the chemisorption of these compounds on the metal surface, effectively suppressing both cathodic and anodic processes of steel corrosion (Lagrenée et al., 2001).

Luminescent Properties

The luminescent properties of oxadiazole derivatives have been explored, revealing that certain compounds exhibit high quantum yields in both polar and nonpolar solvents. This property suggests their potential use in optical materials and devices. The study specifically highlighted the impact of substituents on the luminescent efficiency of oxadiazoles, pointing towards their application in developing new luminescent materials (Mikhailov et al., 2018).

Central Nervous System Depressant Activity

Research into substituted diphenyl-1,3,4-oxadiazole derivatives has identified compounds with significant central nervous system depressant activity. These findings suggest the therapeutic potential of oxadiazole derivatives in treating conditions associated with excessive neural activity, such as seizures, anxiety, and depression. The study identified specific compounds that showed promising antidepressant, anticonvulsant, and antianxiety activity without neurotoxicity (Singh et al., 2012).